Cas no 2247106-71-2 (Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2))

• Product name: Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2)
• CAS No: 2247106-71-2
• MF: C₈H₁₅ClN₄
• MW: 202.684499979019
• CID: 5415118

Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2)

• Inchi： 1S/C8H14N4.ClH/c1-3-9-4-2-7(1)5-8-6-10-12-11-8;/h6-7,9H,1-5H2,(H,10,11,12);1H
• InChI Key： VRCOZPGLPARSMZ-UHFFFAOYSA-N
• SMILES： C(C1NN=NC=1)C1CCNCC1.Cl

Additional information on Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2)

Comprehensive Overview of Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2) (CAS No. 2247106-71-2)

Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2) (CAS No. 2247106-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a piperidine core modified with a 1H-1,2,3-triazol-5-ylmethyl group, forming a hydrochloride salt in a 1:2 ratio. Its unique structure makes it a valuable intermediate in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

The growing interest in piperidine derivatives stems from their versatility in medicinal chemistry. Researchers are increasingly exploring 4-(1H-1,2,3-triazol-5-ylmethyl)piperidine derivatives due to their potential applications in modulating receptor activity and enzyme inhibition. This compound's triazole moiety is particularly noteworthy, as it enhances binding affinity and metabolic stability, making it a hotspot for structure-activity relationship (SAR) studies.

In recent years, the demand for CAS No. 2247106-71-2 has surged, driven by its relevance in high-throughput screening and fragment-based drug design. Its compatibility with click chemistry methodologies further broadens its utility, enabling rapid derivatization for library synthesis. This aligns with the current trend of AI-driven drug discovery, where computational models prioritize scaffolds like piperidine-triazole hybrids for virtual screening.

From a synthetic perspective, Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2) exemplifies modern green chemistry principles. Its preparation often involves catalytic processes that minimize waste, resonating with the pharmaceutical industry's shift toward sustainable synthesis. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity, a key concern for researchers sourcing this compound.

The compound's physicochemical properties, including solubility and stability under physiological conditions, are frequently discussed in drug formulation forums. These characteristics are pivotal for optimizing bioavailability, a recurring theme in preclinical development queries. Additionally, its potential role in central nervous system (CNS) drug delivery systems has sparked debates on blood-brain barrier permeability enhancements.

Beyond pharmaceuticals, CAS No. 2247106-71-2 finds niche applications in material science, particularly in designing functionalized polymers with tailored electronic properties. This interdisciplinary appeal underscores its relevance in emerging technologies, a topic dominating scientific search trends. Patent databases reveal a steady increase in filings involving this scaffold, reflecting its commercial viability.

Quality control protocols for Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2) emphasize compliance with ICH guidelines, addressing common user concerns about batch-to-batch consistency. Suppliers often highlight HPLC purity ≥98% as a benchmark, catering to the stringent requirements of GLP laboratories. Such specifications are critical for reproducibility in peer-reviewed studies.

Discussions in open-access journals frequently cite this compound's role in targeted protein degradation strategies, a cutting-edge approach in oncology research. Its modular structure allows conjugation with E3 ligase ligands, positioning it as a candidate for PROTAC development—a trending topic in precision medicine circles.

In summary, Piperidine, 4-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:2) (CAS No. 2247106-71-2) represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications across drug discovery, material engineering, and bioconjugation ensure its prominence in contemporary scientific discourse, answering the community's demand for versatile chemical building blocks.